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Compound Name: NF 115
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the chemical properties of Moscovium
(Mc), a superheavy element, and its lighter homolog, Bismuth (Bi). While both elements reside
in Group 15 of the periodic table, their chemistries diverge significantly due to profound
relativistic effects in the heavier Moscovium. This analysis is supported by the latest
experimental data and theoretical predictions, offering a clear perspective on the unique nature
of elements at the upper limits of the periodic table.

Fundamental and Chemical Properties: A Tabular
Comparison

The following tables summarize the known and predicted properties of Moscovium and
Bismuth, highlighting the substantial gaps in experimentally verified data for Moscovium due to

its extreme instability.

Table 1: Comparison of Atomic and Physical Properties
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Property

Moscovium (Mc)

Bismuth (Bi)

Atomic Number

115[1][2]

83[3]

Atomic Weight

[4] (most stable isotope)[5]

208.980 u[6]

Electron Configuration

[Rn] 5f14 6d1° 7s2 7p3[1]

[Xe] 4f14 5d1° 652 6p3[6]

Standard State (20°C) Solid (Predicted)[1][7] Solid[6]
Melting Point ~400 °C (Predicted)[8] 271.4 °C[6]
Boiling Point ~1100 °C (Predicted)[8] 1564 °C[6]
Density ~13.0 g/cm3 (Predicted)[1] 9.79 g/cm3[6]

Classification

Post-Transition Metal
(Predicted)[5]

Post-Transition Metal[3]

Table 2: Comparison of Key Chemical Properties

Property

Moscovium (Mc)

Bismuth (Bi)

Common Oxidation States

+1, +3 (Predicted)[7]

+3[3][9]

Other Possible States

+5 (Predicted to be highly

unstable or impossible)[1][8]

+5 (Rare and unstable)[3][9]

First lonization Energy

538.3 kJd/mol (Predicted)[10]

703 kJ/mol

Electronegativity (Pauling)

1.3 (Predicted)

2.02

Key Isotopes

290Mc (~0.65 s half-life), 22°Mc
(~220 ms half-life)[1][5]

209Bj (Effectively stable)[6]

General Reactivity

Less reactive than Bismuth;
more reactive than Flerovium.
[5][11]

Stable in air at room temp;

dissolves in nitric acid.[9][12]

In-Depth Chemical Analysis

2.1. The Dominance of Relativistic Effects in Moscovium
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The primary factor distinguishing Moscovium's chemistry from Bismuth's is the influence of
special relativity on its electronic structure. In an atom with 115 protons, the electrons,
particularly those in the inner s and p orbitals, travel at speeds approaching the speed of light.
This has two major consequences:

 Stabilization of 7s and 7pi/2 Orbitals: The relativistic contraction makes the 7s and the 7pi/2
subshell electrons more tightly bound to the nucleus, rendering them chemically inert. This is
a much stronger version of the "inert pair effect” seen in Bismuth's 6s2 electrons.

» Destabilization of 7ps/2 Orbitals: The outermost 7ps/2 electron is relativistically destabilized
and more easily participates in chemical bonding.[5]

As a result, Moscovium is expected to readily form a +1 oxidation state by losing its single 7ps/2
electron, a behavior that makes it chemically similar to Thallium (TI*).[10][13] The +3 state is
also predicted, while the group's characteristic +5 state is considered highly unlikely.[1][8] In
contrast, Bismuth chemistry is dominated by the +3 oxidation state, with the +5 state being rare
and a powerful oxidizing agent.[3][9]
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Caption: Relativistic orbital splitting in Moscovium vs. Bismuth.
2.2. Experimental Insights into Reactivity

Despite the immense challenge of studying an element produced one atom at a time with a
sub-second half-life, recent experiments have provided the first chemical characterization of
Moscovium.[11] Using gas-solid chromatography, scientists observed the interaction of
individual Moscovium atoms with a quartz (silicon dioxide) surface.

The key finding was that Moscovium is less reactive and forms weaker bonds with the quartz
surface than its lighter homolog, Bismuth.[11][14][15] This experimental result directly confirms
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theoretical predictions about the influence of relativistic effects on Moscovium's chemical

behavior, establishing it as more volatile and less metallic than Bismuth.

Experimental Protocols

The methodologies for studying Moscovium and Bismuth are vastly different, reflecting their

respective stability and availability.

3.1. Protocol for Moscovium: Single-Atom Gas-Solid Chromatography

This method is designed to probe the chemical properties of superheavy elements with

extremely short half-lives.

o Objective: To determine the chemical reactivity of Moscovium by measuring its adsorption

enthalpy on a silicon dioxide surface.

Methodology:

Synthesis: Moscovium isotopes (e.g., 228Mc) are produced in a heavy-ion cyclotron by
bombarding a target of Americium-243 with a beam of Calcium-48 ions.[7][14]

Separation and Thermalization: The newly formed Mc atoms recoil from the target and are
separated from the primary beam by a magnetic field. They are then stopped and
thermalized in a buffer gas (e.g., helium/argon).[16]

Chromatography: The Mc atoms are transported by the gas flow into a chromatography
column—a tube lined with detectors and coated with a thin layer of quartz (SiOz).[11][14]

Detection: As a Mc atom travels along the column, it interacts with the quartz surface. It
eventually decays via an alpha decay chain. The positions of these decay events are
recorded by the detectors.

Data Analysis: The distribution of decay events along the column indicates the strength of
the interaction. A more volatile (less reactive) element will travel further down the column
before decaying. This allows for the calculation of an adsorption enthalpy, which is
compared to that of other elements like Bismuth and Flerovium.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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